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Compound of Interest

Compound Name: A-485

Cat. No.: B605051

For researchers, scientists, and drug development professionals utilizing A-485, a potent and
selective inhibitor of the histone acetyltransferases p300 and CBP, proper handling and storage
of the compound in DMSO is critical for experimental success. This guide provides detailed
information on the solubility and stability of A-485 in DMSO, along with troubleshooting tips and
frequently asked questions to ensure the integrity of your research.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for A-4857

Al: Dimethyl sulfoxide (DMSO) is the most commonly recommended solvent for preparing
stock solutions of A-485.[1][2] It is also soluble in ethanol.

Q2: How should | prepare a stock solution of A-485 in DMSO?

A2: To prepare a stock solution, it is recommended to dissolve A-485 in fresh, anhydrous
DMSO. Due to the hygroscopic nature of DMSO (its tendency to absorb moisture from the air),
using a newly opened bottle of anhydrous DMSO is crucial, as absorbed water can impact
solubility.[1] For concentrations up to 125 mg/mL (233.00 mM), sonication may be necessary to
fully dissolve the compound.

Q3: What are the recommended storage conditions for A-485 in DMSO?
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A3: Stock solutions of A-485 in DMSO should be stored at -20°C or -80°C for long-term
stability.[3] It is advisable to aliquot the stock solution into smaller, single-use volumes to avoid
repeated freeze-thaw cycles, which can degrade the compound.[3]

Q4: How stable is A-485 in DMSO at room temperature?

A4: While specific long-term stability data for A-485 at room temperature is not extensively
published, it is general practice to minimize the time that stock solutions are kept at room
temperature. For day-to-day use, it is best to thaw aliquots as needed and keep them on ice.

Q5: | see precipitation in my A-485 stock solution after thawing. What should | do?

A5: Precipitation upon thawing can occur if the compound's solubility limit has been exceeded
or if the DMSO has absorbed water. Gently warm the vial to 37°C and vortex or sonicate to try
and redissolve the precipitate. If the precipitate does not dissolve, it may be necessary to
prepare a fresh stock solution at a slightly lower concentration.
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Issue

Possible Cause

Solution

Difficulty Dissolving A-485

1. DMSO has absorbed
moisture. 2. Concentration is

too high. 3. Insufficient mixing.

1. Use a fresh, unopened
bottle of anhydrous DMSO. 2.
Try preparing a more dilute
stock solution. 3. Use

sonication to aid dissolution.

Precipitation in Stock Solution

1. Solution was not fully
dissolved initially. 2. Freeze-
thaw cycles. 3. DMSO has

become hydrated over time.

1. Warm the solution to 37°C
and sonicate. 2. Aliquot stock
solutions to minimize freeze-
thaw cycles. 3. Prepare fresh
stock solutions with new
anhydrous DMSO.

Inconsistent Experimental

Results

1. Degradation of A-485 due to
improper storage. 2.
Inaccurate concentration of the

stock solution.

1. Ensure stock solutions are
stored at -20°C or -80°C and
protected from light. Prepare
fresh stocks regularly. 2. Verify
the initial weighing of the
compound and the volume of
DMSO used.

Quantitative Data

Table 1: Solubility of A-485 in DMSO

Parameter

Value

Notes

Solubility in DMSO

100 mg/mL (186.4 mM)[1]

Moisture-absorbing DMSO can
reduce solubility. Use fresh
DMSO.

125 mg/mL (233.00 mM)

May require sonication.

Table 2: Recommended Storage Conditions for A-485 Solutions
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Solution Type Storage Temperature Recommended Duration
Powder -20°C 3 years[3]

4°C 2 years[3]

In DMSO -80°C 2 years

-20°C 1 year

Note: The stability of A-485 in DMSO is dependent on the quality of the DMSO and the storage
conditions. For critical experiments, it is always recommended to use freshly prepared
solutions.

Experimental Protocols
Protocol for Preparing a 10 mM Stock Solution of A-485
in DMSO

Materials:

e A-485 powder

e Anhydrous Dimethyl Sulfoxide (DMSO), new bottle
 Sterile microcentrifuge tubes

o Calibrated pipettes and sterile tips

» Vortex mixer

e Sonicator (optional)

Procedure:

» Preparation: Allow the vial of A-485 powder to equilibrate to room temperature before
opening to prevent condensation of moisture.
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» Weighing: Accurately weigh the desired amount of A-485 powder in a sterile microcentrifuge
tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 5.36 mg of A-485
(Molecular Weight: 536.48 g/mol ).

o Dissolution: Add the appropriate volume of fresh, anhydrous DMSO to the A-485 powder.
For the example above, add 1 mL of DMSO.

o Mixing: Vortex the solution thoroughly for 1-2 minutes until the powder is completely
dissolved.

e Sonication (if necessary): If the compound does not fully dissolve, place the tube in a
sonicator bath for 5-10 minutes, or until the solution is clear.

» Aliquoting: Dispense the stock solution into smaller, single-use aliquots in sterile
microcentrifuge tubes. This will minimize the number of freeze-thaw cycles.

o Storage: Store the aliquots at -20°C or -80°C, protected from light.

Visualizations

A-485 Mechanism of Action: Inhibition of p300/CBP
Signaling

A-485 is a potent inhibitor of the histone acetyltransferases (HATs) p300 and CBP. These
enzymes play a crucial role in gene transcription by acetylating histone tails, which leads to a
more open chromatin structure, allowing for the binding of transcription factors and the initiation

of transcription. By inhibiting p300/CBP, A-485 prevents histone acetylation, leading to a
condensed chromatin state and the repression of gene transcription.
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Caption: A-485 inhibits p300/CBP-mediated histone acetylation.

Experimental Workflow: Preparing and Storing A-485
Stock Solution

The following diagram outlines the recommended workflow for preparing and storing A-485
stock solutions to ensure their quality and stability for experimental use.
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Caption: Workflow for A-485 stock solution preparation and storage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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